Cas no 6306-12-3 ( )

• Product Name: &nbsp
• CAS No: 6306-12-3
• MF: C₁₁H₇Cl₃N₂O
• MW: 289.545079469681
• CID: 958632
• PubChem ID: 229308
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2,4-dichlorophenyl)-6-methylpyridazin-3(2h)-one; NSC22862; AC1Q3QLS; AC1L5H0S; CTK5B7336; AR-1G1487; NSC-22862; AG-J-21754;
• 6306-12-3
• NSC22862
• DTXSID90281745
• 4-chloro-2-(2,4-dichlorophenyl)-6-methylpyridazin-3-one
• 4-chloro-2-(2,4-dichlorophenyl)-6-methylpyridazin-3(2h)-one
• NSC-22862
•  

• Inchi： 1S/C11H7Cl3N2O/c1-6-4-9(14)11(17)16(15-6)10-3-2-7(12)5-8(10)13/h2-5H,1H3
• InChI Key： QTBJMYSSRIIPHM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C(=CC(C)=N1)Cl)=O)Cl

Computed Properties

• Exact Mass: 287.96261
• Monoisotopic Mass: 287.962396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67